1-(3-Fluorophenyl)hexan-1-one
Overview
Description
1-(3-Fluorophenyl)hexan-1-one is a useful research compound. Its molecular formula is C12H15FO and its molecular weight is 194.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Hydrodefluorination and Amination of Ar–F Bonds
A study by Chulsky et al. (2023) discusses the use of a cationic, geometrically constrained σ3-P compound in catalytic hydrodefluorination of Ar–F bonds, which can be related to the reactivity of fluorinated compounds like 1-(3-Fluorophenyl)hexan-1-one (Chulsky, Malahov, Bawari, & Dobrovetsky, 2023).
Fluorescence Properties in Protic Environments
Uchiyama et al. (2006) explored the fluorescence properties of fluorophore compounds in protic environments, which is relevant to understanding the behavior of fluorinated compounds like 1-(3-Fluorophenyl)hexan-1-one in different solvents (Uchiyama, Takehira, Yoshihara, Tobita, & Ohwada, 2006).
Optoelectronic Properties of Diarylethene Derivatives
Liu, Pu, and Liu (2009) investigated the optoelectronic properties of unsymmetrical diarylethene compounds bearing a fluorine atom, which is pertinent to understanding the properties of fluorinated compounds like 1-(3-Fluorophenyl)hexan-1-one (Liu, Pu, & Liu, 2009).
Hexafluorobiphenyl and its Applications
A study by Prakash and Hu (2006) on hexafluorobiphenyl, a related fluorinated compound, discusses its use in preparing perfluorinated phenylene dendrimers for applications like organic field-effect transistors and organic light-emitting diodes (Prakash & Hu, 2006).
properties
IUPAC Name |
1-(3-fluorophenyl)hexan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FO/c1-2-3-4-8-12(14)10-6-5-7-11(13)9-10/h5-7,9H,2-4,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQWUGYNIYKLLDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)C1=CC(=CC=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluorophenyl)hexan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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